methyl 2-({2-[(methylsulfonyl)amino]benzoyl}amino)benzoate

• IUPAC Name: methyl 2-[[2-(methanesulfonamido)benzoyl]amino]benzoate
• InChI: InChI=1S/C16H16N2O5S/c1-23-16(20)12-8-4-5-9-13(12)17-15(19)11-7-3-6-10-14(11)18-24(2,21)22/h3-10,18H,1-2H3,(H,17,19)
• InChI Key: QDFFXPSGOITANH-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=CC=C1NC(=O)C2=CC=CC=C2NS(=O)(=O)C
• Molecular Formula: C16H16N2O5S
• Molecular Weight: 348.4 g/mol

Description

Methyl 2-({2-[(methylsulfonyl)amino]benzoyl}amino)benzoate, also known as MSAB, is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. This compound is a benzamide derivative and has been found to exhibit various biochemical and physiological effects.

Scientific Research Applications

Methyl 2-({2-[(methylsulfonyl)amino]benzoyl}amino)benzoate has been found to have potential applications in scientific research, particularly in the fields of cancer research and drug discovery. methyl 2-({2-[(methylsulfonyl)amino]benzoyl}amino)benzoate has been shown to inhibit the activity of lysine-specific demethylase 1 (LSD1), an enzyme that plays a key role in the epigenetic regulation of gene expression. Inhibition of LSD1 has been found to have anti-cancer effects, making methyl 2-({2-[(methylsulfonyl)amino]benzoyl}amino)benzoate a promising candidate for the development of cancer therapies.

Mechanism of Action

Methyl 2-({2-[(methylsulfonyl)amino]benzoyl}amino)benzoate inhibits LSD1 by binding to its active site and preventing its demethylase activity. This inhibition leads to an accumulation of histone methylation, which can alter gene expression and ultimately lead to anti-cancer effects.
Biochemical and Physiological Effects
In addition to its anti-cancer effects, methyl 2-({2-[(methylsulfonyl)amino]benzoyl}amino)benzoate has also been found to have other biochemical and physiological effects. methyl 2-({2-[(methylsulfonyl)amino]benzoyl}amino)benzoate has been shown to inhibit the growth of various cancer cell lines, including breast cancer, prostate cancer, and leukemia. methyl 2-({2-[(methylsulfonyl)amino]benzoyl}amino)benzoate has also been found to induce apoptosis, or programmed cell death, in cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using methyl 2-({2-[(methylsulfonyl)amino]benzoyl}amino)benzoate in lab experiments is its specificity for LSD1 inhibition. This specificity allows for more targeted effects and reduces the likelihood of off-target effects. However, one limitation of using methyl 2-({2-[(methylsulfonyl)amino]benzoyl}amino)benzoate is its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several potential future directions for research on methyl 2-({2-[(methylsulfonyl)amino]benzoyl}amino)benzoate. One area of interest is the development of methyl 2-({2-[(methylsulfonyl)amino]benzoyl}amino)benzoate analogs with improved solubility and potency. Another potential direction is the investigation of the effects of LSD1 inhibition on other diseases, such as neurodegenerative diseases. Additionally, further research is needed to fully understand the mechanism of action of methyl 2-({2-[(methylsulfonyl)amino]benzoyl}amino)benzoate and its potential applications in drug discovery and cancer therapy.
Conclusion
In conclusion, methyl 2-({2-[(methylsulfonyl)amino]benzoyl}amino)benzoate is a promising compound with potential applications in scientific research, particularly in the fields of cancer research and drug discovery. Its specificity for LSD1 inhibition and anti-cancer effects make it a promising candidate for the development of cancer therapies. Further research is needed to fully understand the mechanism of action of methyl 2-({2-[(methylsulfonyl)amino]benzoyl}amino)benzoate and its potential applications in other areas of research.

Synthesis Methods

The synthesis of methyl 2-({2-[(methylsulfonyl)amino]benzoyl}amino)benzoate involves the reaction of 2-aminobenzoyl chloride with methyl 2-aminobenzoate in the presence of a base such as triethylamine. The resulting intermediate is then reacted with methylsulfonyl chloride to form methyl 2-({2-[(methylsulfonyl)amino]benzoyl}amino)benzoate. This process yields a white crystalline solid with a melting point of 208-210°C.